2-fluoro-N-(4-((2-methyl-6-(p-tolylamino)pyrimidin-4-yl)amino)phenyl)benzenesulfonamide

• Molecular Formula: C24H22FN5O2S
• Molecular Weight: 463.5 g/mol
• IUPAC Name: 2-fluoro-N-[4-[[2-methyl-6-(4-methylanilino)pyrimidin-4-yl]amino]phenyl]benzenesulfonamide
• InChI: InChI=1S/C24H22FN5O2S/c1-16-7-9-18(10-8-16)28-23-15-24(27-17(2)26-23)29-19-11-13-20(14-12-19)30-33(31,32)22-6-4-3-5-21(22)25/h3-15,30H,1-2H3,(H2,26,27,28,29)
• InChI Key: ZBWWRAZLBIFOOL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC2=CC(=NC(=N2)C)NC3=CC=C(C=C3)NS(=O)(=O)C4=CC=CC=C4F

Description

2-fluoro-N-(4-((2-methyl-6-(p-tolylamino)pyrimidin-4-yl)amino)phenyl)benzenesulfonamide is a complex organic compound that belongs to the class of 2-halobenzoic acids and derivatives . This compound is characterized by its unique structure, which includes a fluorine atom, a pyrimidine ring, and a benzenesulfonamide group. It is of significant interest in various fields of scientific research due to its potential pharmacological activities.

Preparation Methods

The synthesis of 2-fluoro-N-(4-((2-methyl-6-(p-tolylamino)pyrimidin-4-yl)amino)phenyl)benzenesulfonamide involves several steps. One common method includes the activation of 2-bromo-4-fluoro-6-nitrotoluene under Miyaura borylation reaction conditions. This involves the cross-coupling of bis(pinacolato)diboron with aryl halides and vinyl halides using Pd(dppf)Cl2·DCM, KOAc, and dioxane at 100°C for 3.5 hours . The resulting intermediate is then subjected to further reactions to introduce the pyrimidine and benzenesulfonamide groups.

Chemical Reactions Analysis

2-fluoro-N-(4-((2-methyl-6-(p-tolylamino)pyrimidin-4-yl)amino)phenyl)benzenesulfonamide undergoes various chemical reactions, including:

Oxidation: This reaction typically involves the use of oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Common reducing agents like sodium borohydride or lithium aluminum hydride are used.

Substitution: This compound can undergo nucleophilic substitution reactions, especially at the fluorine atom, using reagents like sodium methoxide or potassium tert-butoxide.

Scientific Research Applications

This compound has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Medicine: Due to its structural similarity to other pharmacologically active compounds, it is being investigated for its potential use in treating various diseases, including cancer and infectious diseases.

Industry: It can be used in the development of new materials with specific properties, such as improved thermal stability or enhanced electrical conductivity.

Mechanism of Action

The mechanism of action of 2-fluoro-N-(4-((2-methyl-6-(p-tolylamino)pyrimidin-4-yl)amino)phenyl)benzenesulfonamide involves its interaction with specific molecular targets. It is believed to inhibit certain enzymes by binding to their active sites, thereby blocking their activity. This inhibition can lead to the disruption of critical biological pathways, ultimately resulting in the desired therapeutic effects .

Comparison with Similar Compounds

2-fluoro-N-(4-((2-methyl-6-(p-tolylamino)pyrimidin-4-yl)amino)phenyl)benzenesulfonamide can be compared with other similar compounds, such as:

Imatinib: A well-known tyrosine kinase inhibitor used in the treatment of leukemia.

Dasatinib: Another tyrosine kinase inhibitor with a broader spectrum of activity.

Nilotinib: A selective tyrosine kinase inhibitor used for chronic myeloid leukemia.

These compounds share structural similarities, particularly the pyrimidine ring, but differ in their specific substituents and overall pharmacological profiles